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Compound of Interest

Compound Name: (R)-(-)-BMS 204352
Cat. No.: B1218510
Get Quote

Executive Hazard Summary

(R)-(-)-BMS 204352 (Flindokalner) is a potent, cell-permeable activator of Big Conductance
Calcium-Activated Potassium Channels (BK/Maxi-K) and KCNQ channels.[1] While it is a
valuable tool for neuroprotection and stroke research, its high biological activity necessitates a
strict containment strategy.

Critical Hazard Classifications (GHS):

Acute Toxicity (Dermal): Category 3 (H311 - Toxic in contact with skin).[1][2]

Acute Toxicity (Inhalation): Category 3 (H331 - Toxic if inhaled).[1][2]

Reproductive Toxicity: Category 1B (H360 - May damage fertility or the unborn child).[1][2]

Target Organ Toxicity: H372 (Causes damage to organs through prolonged/repeated
exposure).[1][2]
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Scientist-to-Scientist Note: The primary operational risk is not just the compound itself, but its
standard formulation.[1] BMS 204352 is almost exclusively solubilized in DMSO (Dimethyl
Sulfoxide).[1] DMSO is a potent carrier solvent that can transport dissolved small molecules
directly through intact skin and into the bloodstream. Treat any DMSO solution of this compound

as an immediate systemic injection risk.

Biological Mechanism & Risk Logic

To understand the safety protocol, one must understand the compound's mechanism. BMS
204352 functions by increasing the open probability of potassium channels, leading to cellular

hyperpolarization.

Physiological Impact of Accidental Exposure

Accidental systemic absorption (inhalation of dust or dermal absorption via DMSO) can trigger

a cascade of hyperpolarization events in excitable tissues:
e Vascular Smooth Muscle: Massive relaxation

Severe Hypotension (Shock).

o Neuronal Tissue: Dampening of excitability

CNS Depression / Drowsiness / Ataxia.

Vascular Smooth
Muscle Relaxation

Accidental Exposure
(Dermal/Inhalation)

Target: BK (KCal.1) & KCNQ Channels Efflux of K+ lons CLINICAL RISK:

Hypotension & CNS Depression

Neuronal
Inhibition
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Figure 1: Mechanistic pathway of toxicity.[1] The safety protocols below are designed to break
the "Exposure” link at the source.

Personal Protective Equipment (PPE) Matrix

Do not rely on a "one size fits all* approach. PPE must scale with the physical state of the
compound.

ble 1: Tiered :

Scenario A: Dry

Scenario B: Solution

Component Solid Handling Handling Rationale
(Weighing) (DMSOI/Ethanol)
Fume Hood

Respiratory

N95 / P100 Respirator
(if outside hood)
Preferred: Active

Fume Hood

Mandatory (Aerosol
risk is low, but vapor
inhalation of solvent is

possible)

H331 (Toxic if
inhaled).[1] Dusts are
easily aerosolized by
static.

Hand Protection

Double Nitrile Gloves
(Outer: 5 mil, Inner: 4

mil)

Laminate / Silver
Shield (Preferred) OR
Double Nitrile
(Change immediately

upon splash)

DMSO permeates
nitrile in <5 mins.[1]
BMS 204352 is H311
(Toxic Dermal).[1][2]

Eye Protection

Chemical Safety
Goggles

Chemical Safety
Goggles + Face
Shield (if volume >
10mL)

Prevent mucous

membrane absorption.

[1]

Body Defense

Lab Coat (Buttoned,

long sleeve)

Lab Coat +

Impervious Apron

DMSO splashes soak
through cotton coats

instantly.[1]

Operational Protocols
Protocol A: Safe Weighing (The Static Risk)
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BMS 204352 is a crystalline solid that can carry a static charge, causing "fly-away" powder that

contaminates the balance area.[1]

Engineering Control: Operate inside a certified chemical fume hood.

Static Mitigation: Use an anti-static gun or ionizer bar on the spatula and weigh boat before
touching the powder.

Containment: Weigh into a pre-tared vial, not onto open paper. Cap the vial immediately after
transfer.

Decontamination: Wipe the balance area with a detergent-soaked tissue (wet wipe) before
removing hands from the hood.[1] Do not use dry paper towels (creates more static/dust).[1]

Protocol B: Solubilization (The DMSO Danger Zone)

This is the highest-risk step.[1]

Preparation: Calculate the volume of DMSO required for your stock (typically 10-100 mM).[1]

Syringe Technique: Do not pour DMSO. Use a syringe or positive-displacement pipette to
add solvent to the vial.

Pressure Equalization: When injecting solvent into a sealed vial, insert a second "vent"
needle (with a 0.2um filter) to prevent over-pressurization and spray-back.

Vortexing: Vortex with the lid tightly secured. Hold the vial with a fresh Kimwipe to detect any
microscopic leaks immediately.
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Start: Solid BMS 204352
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(Use Anti-Static Gun)

Transfer to Vial

Add DMSO via Syringe
(Avoid Pouring)

Vortex/Sonication
(Check Cap Tightness)

'

Aliquot into Single-Use Vials
(Minimize Freeze-Thaw)

Dispose Tips/Syringes

as Hazardous Waste

Click to download full resolution via product page
Figure 2: Solubilization workflow emphasizing containment.[1]

Emergency Response & Disposal
Spill Management

e Solid Spill: Do not sweep dry. Cover with wet paper towels (water or oil-soaked) to prevent
dust generation, then wipe up.[1]

o DMSO Solution Spill:

o Evacuate the immediate area (vapors).
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o Don Silver Shield/Laminate gloves (Nitrile provides insufficient protection against DMSO
for cleanup durations).

o Absorb with vermiculite or specific organic spill pads.

o Clean surface with 10% bleach followed by ethanol.

Disposal

e Waste Stream: All solid waste, pipette tips, and contaminated gloves must be incinerated.[1]
Do not use general trash.

e Liquid Waste: Segregate into "Halogenated/Organic Solvent" waste streams. Label clearly as
"Contains Toxic K+ Channel Opener."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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